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This technical guide provides an in-depth analysis of the thermal conductivity and viscosity of
Diphyl, a widely used heat transfer fluid. Diphyl is the trade name for a eutectic mixture of
diphenyl ether (73.5%) and biphenyl (26.5%).[1][2][3] It is also marketed under other names
such as Dowtherm A and Therminol VP-1.[3][4] Renowned for its exceptional thermal stability
at high temperatures, Diphyl is extensively utilized in industrial applications, including chemical
processing and the plastics industry, for both liquid and vapor phase heating.[5][6] This
document details its key thermophysical properties at various temperatures, outlines the
experimental methods for their determination, and presents logical workflows for these
procedures.

Data Presentation: Thermophysical Properties

The following tables summarize the temperature-dependent thermal conductivity and viscosity
of Diphyl's liquid phase, crucial for heat transfer calculations and system design.

Thermal Conductivity

The thermal conductivity of Diphyl, a measure of its ability to conduct heat, decreases as
temperature increases.[7]
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Temperature (°C) Thermal Conductivity (W/m-K)
15 0.1395
65 0.1315
105 0.1251
155 0.1171
205 0.1091
255 0.1011
305 0.0931
355 0.0851
405 0.0771

(Data sourced from Dowtherm A Technical Data
Sheet)[8]

Dynamic Viscosity

The viscosity of Diphyl, representing its resistance to flow, significantly decreases with a rise in
temperature, which is a characteristic behavior of liquids.[7] This low viscosity across its
operating range minimizes pumping difficulties and enhances heat transfer efficiency.[9]
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Temperature (°C) Dynamic Viscosity (mPa-s or cP)
15 5.00
65 1.58
105 0.91
155 0.56
205 0.38
255 0.27
305 0.20
355 0.16
405 0.12

(Data sourced from Dowtherm A Technical Data
Sheet)[8]

Experimental Protocols

The accurate measurement of thermophysical properties is paramount for the reliable design
and operation of thermal systems. The data presented in this guide are determined by
established experimental techniques.

Measurement of Thermal Conductivity

The transient hot-wire method is a prevalent and accurate technique for measuring the thermal

conductivity of liquids and nanofluids.[1]

 Principle: This method involves immersing a thin platinum or tantalum wire into the liquid
sample. The wire serves as both a line heat source and a temperature sensor.

e Procedure:

o A constant electric current is passed through the wire, causing a uniform and constant

heat flux.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.appliedthermalfluids.com/wp-content/uploads/2018/02/Dowtherm-A-heat-transfer-fluid-TDS.pdf
https://www.researchgate.net/publication/256738895_Thermophysical_properties_of_diphenyl_ether_biphenyl_mixtures_for_their_use_as_heat_transfer_fluids
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o This heat dissipates into the surrounding fluid, causing the wire's temperature to rise.

o The rate of this temperature increase is precisely measured over a short period (typically a
few seconds).

o The thermal conductivity of the fluid is then calculated from the temperature rise of the
wire as a function of time. The change in temperature is logarithmically proportional to
time, and the thermal conductivity can be derived from the slope of the line in a plot of

temperature versus the logarithm of time.

e Instrumentation: A common instrument used for this measurement is a KD2 Pro Thermal

Properties Analyzer.[1]

Measurement of Viscosity

The viscosity of Diphyl can be determined using several methods, including rotational
viscometers and rolling ball viscometers.[10]

» Rotational Viscometer (e.g., Stabinger Viscometer):

o Principle: This method measures the torque required to rotate an object (like a spindle or
cylinder) in the fluid at a constant speed.

o Procedure: A sample of the fluid is placed in a thermostatically controlled cell. A rotor
inside a tube is levitated by centrifugal and hydrodynamic forces and is driven by a
rotating magnetic field. The rotational speed of the rotor is measured, and the viscosity is
determined based on the relationship between the applied shear stress (from the magnetic
field) and the resulting shear rate (rotor speed).

e Rolling Ball Viscometer:

o Principle: This technique measures the time it takes for a ball to fall or roll through a
calibrated, inclined tube filled with the sample fluid.

o Procedure: The fluid is placed in a calibrated tube maintained at a constant temperature. A
sphere of known density and diameter is allowed to roll down a specific length of the tube
at a fixed angle. The time taken for the ball to travel this distance is measured. The
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viscosity of the fluid is then calculated using a formula that correlates the rolling time with
the fluid's viscosity.

Mandatory Visualization

The following diagrams illustrate the logical workflows of the experimental protocols described
above.

Caption: Workflow for determining thermal conductivity.

Caption: Workflow for determining viscosity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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